4-{5-[(4-pyrimidin-2-yl-1,4-diazepan-1-yl)carbonyl]pyridin-2-yl}phenol

• IUPAC Name: [6-(4-hydroxyphenyl)pyridin-3-yl]-(4-pyrimidin-2-yl-1,4-diazepan-1-yl)methanone
• InChI: InChI=1S/C21H21N5O2/c27-18-6-3-16(4-7-18)19-8-5-17(15-24-19)20(28)25-11-2-12-26(14-13-25)21-22-9-1-10-23-21/h1,3-10,15,27H,2,11-14H2
• InChI Key: UJGGXLZWISJNDO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)C(=O)C2=CN=C(C=C2)C3=CC=C(C=C3)O)C4=NC=CC=N4
• Molecular Formula: C21H21N5O2
• Molecular Weight: 375.4 g/mol

Description

4-{5-[(4-pyrimidin-2-yl-1,4-diazepan-1-yl)carbonyl]pyridin-2-yl}phenol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-{5-[(4-pyrimidin-2-yl-1,4-diazepan-1-yl)carbonyl]pyridin-2-yl}phenol is not fully understood. However, studies suggest that it may work by inhibiting certain enzymes or proteins that are involved in cancer cell growth or neurodegeneration.
Biochemical and Physiological Effects:
Studies have shown that 4-{5-[(4-pyrimidin-2-yl-1,4-diazepan-1-yl)carbonyl]pyridin-2-yl}phenol has both biochemical and physiological effects. Biochemically, it has been shown to inhibit the growth of cancer cells and reduce inflammation. Physiologically, it has been shown to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{5-[(4-pyrimidin-2-yl-1,4-diazepan-1-yl)carbonyl]pyridin-2-yl}phenol in lab experiments is its potential as a lead compound for the development of new drugs. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in experiments.

Future Directions

There are several future directions for research on 4-{5-[(4-pyrimidin-2-yl-1,4-diazepan-1-yl)carbonyl]pyridin-2-yl}phenol. One direction is to further elucidate its mechanism of action to optimize its use in lab experiments. Another direction is to study its potential as a treatment for other diseases such as diabetes and cardiovascular disease. Additionally, future research could focus on developing new derivatives of this compound with improved efficacy and reduced toxicity.

Synthesis Methods

The synthesis method for 4-{5-[(4-pyrimidin-2-yl-1,4-diazepan-1-yl)carbonyl]pyridin-2-yl}phenol involves the reaction of 2-chloro-5-nitropyridine with 4-amino-2-pyrimidinyl-1,4-diazepane in the presence of a base such as sodium hydride. The resulting intermediate is then reacted with phenol in the presence of a catalyst to yield the final product.

Scientific Research Applications

4-{5-[(4-pyrimidin-2-yl-1,4-diazepan-1-yl)carbonyl]pyridin-2-yl}phenol has been studied for its potential applications in various fields such as cancer research, neuroscience, and drug discovery. In cancer research, this compound has shown promising results as a potential anti-cancer agent. In neuroscience, it has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. In drug discovery, it has been studied for its potential as a lead compound for the development of new drugs.